N-(2,6-dichlorophenyl)-2-[4-(3-methoxybenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23Cl2N3O2/c1-27-16-5-2-4-15(12-16)13-24-8-10-25(11-9-24)14-19(26)23-20-17(21)6-3-7-18(20)22/h2-7,12H,8-11,13-14H2,1H3,(H,23,26)
• InChI Key: FBJZUHMGHJQOSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)CC(=O)NC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C20H23Cl2N3O2
• Molecular Weight: 408.3 g/mol

Description

N-(2,6-dichlorophenyl)-2-[4-(3-methoxybenzyl)-1-piperazinyl]acetamide, commonly known as DPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA belongs to the class of piperazine derivatives and has been extensively studied for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Mechanism of Action

The mechanism of action of DPA is not fully understood, but it is believed to act as an antagonist of the dopamine D2 receptor. DPA has also been shown to modulate the activity of other neurotransmitter systems, including serotonin and norepinephrine.
Biochemical and Physiological Effects
DPA has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. DPA has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DPA is its high potency and selectivity for the dopamine D2 receptor. This property makes it an attractive candidate for the development of novel therapeutic agents. However, one of the limitations of DPA is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research and development of DPA. One of the potential applications of DPA is in the development of novel anti-cancer therapies. DPA has been shown to have potent anti-cancer properties in various cancer cell lines, and further research is needed to investigate its potential in vivo.
Another future direction for the research of DPA is in the development of novel antidepressant and anxiolytic therapies. DPA has been shown to have promising effects in animal models, and further research is needed to investigate its potential in clinical trials.
Conclusion
In conclusion, DPA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of DPA involves the reaction of 2,6-dichloroaniline with 3-methoxybenzylpiperazine, and it has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential applications in medicinal chemistry, pharmacology, and neuroscience. Further research is needed to investigate the potential of DPA in various fields and to develop novel therapeutic agents based on its properties.

Synthesis Methods

The synthesis of DPA involves the reaction of 2,6-dichloroaniline with 3-methoxybenzylpiperazine in the presence of acetic anhydride and acetic acid. The resulting product is then treated with acetic anhydride and acetic acid to obtain DPA. This method has been optimized to produce high yields of DPA with excellent purity.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, DPA has been investigated for its potential as a novel therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.